Cas no 806595-68-6 (1-Azabicyclo[2.2.2]octane, 3-bromo-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 3-bromo-
• CAS No: 806595-68-6
• MF: C₇H₁₂BrN
• MW: 190.080881118774
• CID: 5232551
• Update Time: 2025-06-11

1-Azabicyclo[2.2.2]octane, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-bromo-
• 3-Bromoquinuclidine

• Inchi： 1S/C7H12BrN/c8-7-5-9-3-1-6(7)2-4-9/h6-7H,1-5H2
• InChI Key： OYBNAPYLIZUTFS-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(Br)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 1-Azabicyclo[2.2.2]octane, 3-bromo-

Comprehensive Overview of 1-Azabicyclo[2.2.2]octane, 3-bromo- (CAS No. 806595-68-6)

1-Azabicyclo[2.2.2]octane, 3-bromo- (CAS No. 806595-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring a bromine substituent at the 3-position, is a key intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like "1-Azabicyclo[2.2.2]octane derivatives" and "brominated heterocycles applications", reflecting its relevance in modern chemistry.

The compound's unique azabicyclic framework makes it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Recent trends in organic synthesis highlight the growing demand for functionalized bicyclic compounds, with 806595-68-6 often cited in patents and academic papers. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, addressing current challenges in precision medicine.

In the context of green chemistry, 3-bromo-1-azabicyclo[2.2.2]octane has been studied for its potential in catalyzed coupling reactions, a hot topic among synthetic chemists. Searches for "sustainable bromination methods" and "C-N bond formation techniques" often intersect with discussions about this compound. Its stability under various reaction conditions makes it a candidate for flow chemistry applications, aligning with industry shifts toward continuous manufacturing processes.

Analytical characterization of CAS 806595-68-6 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with particular interest in its stereochemical properties. The compound's crystal structure data has been instrumental in computational chemistry studies, especially in molecular docking simulations for neurotransmitter receptor targets. This connects to frequent search queries about "3D structure-activity relationships" in drug design.

From a commercial perspective, 1-Azabicyclo[2.2.2]octane, 3-bromo- serves as a precursor for several high-value fine chemicals. Supply chain discussions often mention its role in producing chiral auxiliaries and ligands for asymmetric synthesis. Manufacturers emphasize its batch-to-batch consistency, responding to market demands for GMP-grade intermediates in API production.

Emerging applications in material science have expanded interest in this compound, particularly for designing functional polymers with tailored electronic properties. The bromine atom's reactivity enables post-polymerization modifications, a technique gaining traction in smart material development. This aligns with growing searches for "bromine-containing monomers" and "conductive organic frameworks".

Safety assessments of 806595-68-6 emphasize proper handling procedures, though it doesn't fall under restricted categories. Recent publications have explored its biodegradation pathways, addressing environmental concerns in chemical manufacturing. These studies contribute to the broader conversation about benign by design principles in synthetic chemistry.

The compound's patent landscape reveals ongoing innovation, with particular focus on novel synthetic routes that improve yield and purity. Intellectual property searches frequently include terms like "azabicyclic compound preparation" and "bromination selectivity enhancement", indicating active research in process optimization. These developments support the pharmaceutical industry's need for cost-effective intermediates.

Academic interest in 3-bromo-1-azabicyclo[2.2.2]octane continues to grow, with recent studies examining its conformational dynamics and hydrogen bonding patterns. These fundamental investigations answer frequent queries about "bicyclic amine reactivity" and provide insights for designing more efficient catalysts. The compound serves as an excellent model system for teaching advanced stereoelectronic effects in organic chemistry courses.

Looking ahead, 1-Azabicyclo[2.2.2]octane, 3-bromo- maintains its position as a versatile scaffold in medicinal chemistry, with potential applications in developing next-generation therapeutics. Its combination of structural rigidity and functional group flexibility addresses current needs for targeted drug delivery systems, making it a compound of enduring significance in chemical research and development.